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Compound of Interest

Compound Name: PD 173955 analog 1

Cat. No.: B2956238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability, storage, and handling of

PD 173955 Analog 1, a multi-targeted tyrosine kinase inhibitor. The following protocols and

data are intended to guide researchers in the effective use of this compound in a laboratory

setting.

Introduction
PD 173955 Analog 1 (CAS No. 185039-99-0) is a potent inhibitor of the c-Src tyrosine kinase.

It also demonstrates inhibitory activity against other kinases, including the Platelet-Derived

Growth Factor Receptor (PDGFR), Fibroblast Growth Factor Receptor (FGFR), and Epidermal

Growth Factor Receptor (EGFR), albeit at higher concentrations. Its activity profile makes it a

valuable tool for investigating signaling pathways involved in cell proliferation, differentiation,

and migration. This document provides essential information for the proper handling, storage,

and use of this compound.

Stability and Storage Conditions
Comprehensive stability data for PD 173955 Analog 1 is limited. The following

recommendations are based on information available for the parent compound, PD 173955,

and general best practices for similar small molecules. It is strongly recommended to refer to

the Certificate of Analysis provided by the supplier for any lot-specific storage instructions.
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Table 1: Recommended Storage Conditions

Form
Storage
Temperature

Recommended
Duration

Notes

Solid (Powder) -20°C ≥ 2 years Protect from moisture.

4°C
Short-term (weeks to

months)

In Solvent (DMSO) -80°C ≤ 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C ≤ 1 month

Table 2: Solubility Data

Solvent Solubility Notes

DMSO Soluble

Ethanol Soluble

Water Slightly soluble (<1mg/ml)

Signaling Pathways
PD 173955 Analog 1 primarily targets the c-Src tyrosine kinase. It also shows inhibitory effects

on Bcr-Abl and c-Kit signaling pathways, which are critical in various cancers.
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Caption: c-Src Signaling Pathway Inhibition.
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Caption: Bcr-Abl Signaling Pathway Inhibition.
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Caption: c-Kit Signaling Pathway Inhibition.

Experimental Protocols
Detailed experimental protocols for PD 173955 Analog 1 are not widely published. The

following are generalized protocols for the use of tyrosine kinase inhibitors in cell-based

assays, based on methods used for the parent compound, PD 173955. Researchers should

optimize these protocols for their specific cell lines and experimental conditions.

Preparation of Stock Solutions
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Stock Solution Preparation

Weigh solid
PD 173955 Analog 1

Dissolve in anhydrous
DMSO to desired

concentration (e.g., 10 mM)

Vortex/sonicate to
ensure complete dissolution

Aliquot into single-use
tubes Store at -80°C

Cell-Based Kinase Inhibition Assay

Plate cells and allow
to adhere overnight

Prepare serial dilutions
of PD 173955 Analog 1
in cell culture medium

Treat cells with inhibitor
dilutions for a defined

incubation period

Lyse cells and collect
protein lysates

Perform Western blot to
analyze phosphorylation

of target kinase and
downstream substrates

Quantify band intensity
to determine IC50

Click to download full resolution via product page
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To cite this document: BenchChem. [PD 173955 Analog 1: Application Notes and Protocols
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2956238#pd-173955-analog-1-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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